Cas no 2649058-52-4 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid
• CAS No: 2649058-52-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5898450
• PubChem ID: 165510607
• Update Time: 2025-08-05

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid
• 2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl}formamido)-2-methylbutanoic acid
• EN300-1554603
• 2649058-52-4

• Inchi： 1S/C26H30N2O6/c1-3-26(2,24(30)31)28-23(29)16-12-17(33-14-16)13-27-25(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： WPISVKRDJMVHJV-UHFFFAOYSA-N
• SMILES： O1CC(C(NC(C(=O)O)(C)CC)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid

Compound CAS No. 2649058-52-4: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic Acid

The compound with CAS No. 2649058-52-4, known as 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-yl}formamido)-2-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a oxolane (tetrahydrofuran) ring, and a formamide functional group. The presence of these groups makes it a versatile building block in organic synthesis, particularly in the fields of peptide chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and stereo-selective synthesis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material engineering. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the molecule during complex multi-step reactions.

One of the most intriguing aspects of this compound is its ability to participate in bioconjugation reactions, which are critical in the development of targeted drug delivery systems. Researchers have demonstrated that the oxolane ring can be functionalized to attach various bioactive molecules, such as antibodies or enzymes, creating hybrid structures with enhanced functionality. This property has garnered significant attention from pharmaceutical companies exploring novel therapeutic strategies.

In addition to its biological applications, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings. The formamide group contributes to hydrogen bonding capabilities, which are essential for creating high-performance materials with tailored mechanical and thermal properties. Recent studies have highlighted its potential as a precursor for synthesizing self-healing polymers, a field that is rapidly gaining traction due to its applications in aerospace and automotive industries.

The synthesis of this compound involves a multi-step process that begins with the preparation of the Fmoc group followed by its incorporation into the oxolane framework. The reaction sequence typically includes nucleophilic substitutions, condensation reactions, and selective deprotection steps to achieve the final product. The use of green chemistry principles, such as solvent-free reactions and catalytic systems, has significantly reduced the environmental footprint of its production.

From an analytical standpoint, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the final product meets rigorous quality standards required for both research and industrial applications.

In conclusion, CAS No. 2649058-52-4 represents a remarkable advancement in organic chemistry, offering a versatile platform for diverse applications across multiple disciplines. Its unique combination of functional groups and compatibility with advanced synthetic methodologies positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.